molecular formula C7H14ClF2NO B6185656 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride CAS No. 2680539-81-3

1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride

Cat. No. B6185656
CAS RN: 2680539-81-3
M. Wt: 201.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride (DCM) is a fluorinated cyclobutyl derivative of methylamine that has been used in a variety of scientific research applications. It has been used as a substrate for various biochemical and physiological studies, and has been found to have a wide range of potential applications.

Scientific Research Applications

1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for biochemical and physiological studies, and has been found to have potential applications in drug delivery and drug screening. It has also been used as a substrate in studies of enzyme kinetics, and has been found to be a useful tool for studying the structure and function of enzymes. Additionally, this compound has been used in studies of molecular interactions, and has been found to be an effective tool for studying the structure and function of proteins.

Mechanism of Action

1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation. This compound has been found to inhibit the activity of COX-2 by binding to the active site of the enzyme and preventing the production of prostaglandins.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of COX-2, which leads to a decrease in the production of prostaglandins and a reduction in inflammation. Additionally, this compound has been found to have an effect on the expression of certain genes, which leads to changes in the expression of proteins and other molecules. Finally, this compound has been found to have an effect on the metabolism of certain molecules, which can lead to changes in the levels of certain hormones and other molecules in the body.

Advantages and Limitations for Lab Experiments

1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride has a number of advantages and limitations when used in lab experiments. One advantage of this compound is that it is relatively stable and can be stored for extended periods of time. Additionally, this compound is relatively non-toxic and can be handled safely in the laboratory. However, this compound is not very soluble in water, which can make it difficult to use in some experiments. Additionally, this compound is not very stable in the presence of light or heat, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride research. One potential direction is to further investigate the mechanism of action of this compound and to identify other potential targets for this compound inhibition. Additionally, further research could be conducted to identify other potential applications for this compound, such as in drug delivery and drug screening. Finally, further research could be conducted to investigate the biochemical and physiological effects of this compound, as well as the potential side effects of this compound.

Synthesis Methods

1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride can be synthesized via a two-step synthesis process. The first step involves the reaction of 3,3-difluoro-1-methoxymethylcyclobutane with methylamine hydrochloride in aqueous solution. This reaction yields this compound and a small amount of 1-methoxy-3,3-difluorocyclobutane. The second step involves the reaction of this compound with hydrochloric acid to yield this compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride involves the reaction of 3,3-difluorocyclobutanone with methoxymethylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "3,3-difluorocyclobutanone", "methoxymethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-difluorocyclobutanone is reacted with methoxymethylamine in the presence of a suitable solvent and a catalyst to form the corresponding imine.", "Step 2: The resulting imine is reduced to the corresponding amine using sodium borohydride as the reducing agent.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product, 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride." ] }

CAS RN

2680539-81-3

Molecular Formula

C7H14ClF2NO

Molecular Weight

201.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.